4-ethoxy-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine
Overview
Description
4-ethoxy-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine (4-E-PYMBT) is an organic compound that has been used in various scientific research applications. 4-E-PYMBT has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
Synthesis and Biological Activity
4-ethoxy-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine, and its derivatives are actively researched for their synthesis and biological activities. New derivatives of 2-amino-6-ethoxybenzothiazole have been synthesized and shown to enhance physical performance in animal models, indicating potential applications in developing drugs for physical performance enhancement (Tsoulova et al., 2015). Similarly, the synthesis and antimicrobial activities of new pyridine derivatives, including 2-[N-(substituted benzothiazolyl)amino]pyridines, have been explored, showing variable and modest activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011).
Anticancer Activity and Fluorescence Properties
Research into the anticancer activity and fluorescence properties of Co(II) complexes of similar benzothiazole derivatives has been conducted, providing insights into the potential therapeutic applications of these compounds (Vellaiswamy & Ramaswamy, 2017). Another study on Palladium(II) and Platinum(II) complexes containing benzimidazole ligands, which share structural similarities with this compound, revealed their potential as anticancer compounds through detailed structural and activity analyses (Ghani & Mansour, 2011).
Sensor Applications
A ligand derived from similar structural frameworks has been utilized as a fluorescent sensor for dopamine, showcasing the versatility of benzothiazole derivatives in sensor technology and highlighting potential research pathways for this compound in detecting biologically relevant molecules (Khattar & Mathur, 2013).
properties
IUPAC Name |
4-ethoxy-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3OS/c1-2-19-12-7-5-8-13-14(12)18-15(20-13)17-10-11-6-3-4-9-16-11/h3-9H,2,10H2,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MMCBHUKGWXYIAV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=N2)NCC3=CC=CC=N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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